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10,11-Dihydro-24-
Compound Name:
hydroxyaflavinine

cat. No.: B15595168

For Researchers, Scientists, and Drug Development Professionals

Introduction

10,11-Dihydro-24-hydroxyaflavinine is a naturally occurring indole diterpenoid produced by
various fungi, notably Aspergillus flavus and has also been isolated from Eupenicillium
crustaceum.[1] As a member of the aflavinine family, this compound has garnered interest for
its potential biological activities, particularly its insecticidal properties. This technical guide
provides a summary of the available physical and chemical properties of 10,11-Dihydro-24-
hydroxyaflavinine. While detailed experimental protocols and specific signaling pathway
information are not extensively available in public literature, this document consolidates the
current knowledge to serve as a foundational resource for research and development.

Physical and Chemical Properties

A compilation of the known physical and chemical data for 10,11-Dihydro-24-
hydroxyaflavinine is presented below. This information is critical for its handling,
characterization, and application in experimental settings.
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Property Value Source
Molecular Formula C2sH41NO2 [2]
Molecular Weight 423.64 g/mol [2]
CAS Number 171569-81-6 2]

(2S,4R,4aS,7R,7aS,8R,9R,11
aS)-9-(2-hydroxypropan-2-
yI)-8-(1H-indol-2-yl)-4,4a,7-

IUPAC Name trimethyl- [3]
1,2,3,4,5,6,7,7a,8,9,10,11-
dodecahydrobenzo[jlnaphthale
n-2-ol

10,23,24,25-Tetrahydro-24-
Synonyms o [3]
hydroxyaflavinine

Appearance Powder [2]

) >98% (as commercially
Purity ) [2]
available)

589.6 + 30.0 °C at 760 mmHg

Boiling Point _ [1]
(Predicted)
Density 1.1 + 0.1 g/cm? (Predicted) [1]
B Soluble in Chloroform and
Solubility [31[4]
DMSO

Store in a sealed, cool, and dry
condition; stock solutions can

Storage [2][3]
be stored below -20°C for

several months.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of 10,11-
Dihydro-24-hydroxyaflavinine are not readily available in the surveyed literature. The
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compound is known to be produced through microbial fermentation of Aspergillus species.[3]
General methodologies for the isolation of fungal metabolites typically involve:

o Fermentation: Culturing the producing fungal strain in a suitable liquid or solid medium under
optimized conditions to promote the biosynthesis of the target compound.

» Extraction: Extraction of the fungal biomass and/or culture broth with organic solvents such
as ethyl acetate or chloroform.

» Chromatographic Purification: A series of chromatographic techniques, including column
chromatography (using silica gel or other stationary phases), preparative thin-layer
chromatography (TLC), and high-performance liquid chromatography (HPLC), are generally
employed to isolate the pure compound.

Characterization would typically involve a combination of spectroscopic methods, including
Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C), Mass Spectrometry (MS), and
Infrared (IR) Spectroscopy, to elucidate and confirm the chemical structure. However, specific
spectral data for 10,11-Dihydro-24-hydroxyaflavinine are not detailed in the available

resources.

Biological Activity and Potential Signhaling Pathways

10,11-Dihydro-24-hydroxyaflavinine is reported to possess insecticidal properties.[1] The
broader class of indole diterpenoids, to which this compound belongs, is known for a range of
biological activities, including antibacterial, anti-insect, and ion channel inhibitory effects.[5][6]

The precise mechanism of action for 10,11-Dihydro-24-hydroxyaflavinine has not been
elucidated. However, the insecticidal activity of other indole-based natural products has been
linked to the modulation of ion channels in insects.[7] For instance, some halogenated indoles
have been shown to act as activators of the glutamate-gated chloride channel (GIuCl), a
prominent target for insecticides.[7] This suggests a potential, though unconfirmed,
neurological mode of action for 10,11-Dihydro-24-hydroxyaflavinine in insects.

Given the lack of specific pathway information, a generalized logical workflow for investigating
the insecticidal mechanism is presented below.
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Logical Workflow for Investigating Insecticidal Mechanism
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Caption: A logical workflow for the investigation of the insecticidal mechanism of 10,11-
Dihydro-24-hydroxyaflavinine.

Conclusion

10,11-Dihydro-24-hydroxyaflavinine is a fungal metabolite with established insecticidal
potential. While its basic physical and chemical properties are known, there is a significant gap
in the publicly available, in-depth technical data regarding its detailed synthesis, purification, full
spectroscopic characterization, and specific molecular mechanism of action. The information
provided herein serves as a starting point for researchers interested in exploring the
therapeutic or agrochemical applications of this and related aflavinine compounds. Further
primary research is required to fully elucidate its biological functions and potential for
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bocsci.com [bocsci.com]

e 2. biocrick.com [biocrick.com]

¢ 3. bio-fermen.bocsci.com [bio-fermen.bocsci.com]

e 4.10,11-Dihydro-24-hydroxyaflavinine - Scintila [scintila.cz]

e 5. The chemical structures and biological activities of indole diterpenoids - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. The chemical structures and biological activities of indole diterpenoids - PubMed
[pubmed.ncbi.nim.nih.gov]

e 7. Nematicidal and insecticidal activities of halogenated indoles - PubMed
[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [10,11-Dihydro-24-hydroxyaflavinine: A Technical
Overview of a Fungal Metabolite]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15595168?utm_src=pdf-body
https://www.benchchem.com/product/b15595168?utm_src=pdf-body
https://www.benchchem.com/product/b15595168?utm_src=pdf-body
https://www.benchchem.com/product/b15595168?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/10-11-dihydro-24-hydroxyaflavinine-cas-171569-81-6-267472.html
https://www.biocrick.com/download/document/BCN7440/datasheet.pdf
https://bio-fermen.bocsci.com/product/10-11-dihydro-24-hydroxyaflavinine-cas-171569-81-6-267472.html
https://www.scintila.cz/product/796291-10-11-dihydro-24-hydroxyaflavinine
https://pmc.ncbi.nlm.nih.gov/articles/PMC9810782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9810782/
https://pubmed.ncbi.nlm.nih.gov/36595079/
https://pubmed.ncbi.nlm.nih.gov/36595079/
https://pubmed.ncbi.nlm.nih.gov/30765810/
https://pubmed.ncbi.nlm.nih.gov/30765810/
https://www.benchchem.com/product/b15595168#10-11-dihydro-24-hydroxyaflavinine-physical-and-chemical-properties
https://www.benchchem.com/product/b15595168#10-11-dihydro-24-hydroxyaflavinine-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15595168#10-11-dihydro-24-hydroxyaflavinine-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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